Cas no 1076198-23-6 (3-(2-Hydroxyethyldithio)propionic Acid)

• Product Name: 3-(2-Hydroxyethyldithio)propionic Acid
• CAS No: 1076198-23-6
• MF: C₅H₁₀O₃S₂
• MW: 182.261099338531
• CID: 824198
• Update Time: 2026-04-29

3-(2-Hydroxyethyldithio)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyethyldithio)propionic Acid
• 3-(2-hydroxyethyldisulfanyl)propanoic acid
• 7-Hydroxy-4,5-dithiaheptanoic Acid

Computed Properties

• Exact Mass: 182.00700

Experimental Properties

• Melting Point: 53-57°C
• PSA: 108.13000
• LogP: 0.83480

Additional information on 3-(2-Hydroxyethyldithio)propionic Acid

Introduction to 3-(2-Hydroxyethyldithio)propionic Acid (CAS No. 1076198-23-6) and Its Emerging Applications in Chemical Biology

3-(2-Hydroxyethyldithio)propionic acid, identified by the chemical identifier CAS No. 1076198-23-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a dithioether functional group combined with a hydroxyl side chain, presents a versatile scaffold for the development of novel bioactive molecules. The structural motif of 3-(2-Hydroxyethyldithio)propionic acid allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The dithioether moiety in 3-(2-Hydroxyethyldithio)propionic acid is particularly noteworthy, as it has been implicated in various biochemical processes and has shown promise in modulating enzyme activity and cellular signaling pathways. Recent studies have highlighted the role of dithioether-containing compounds in their ability to interact with proteins and enzymes, often leading to inhibitory effects on pathogenic processes. The presence of the hydroxyl group further enhances the compound’s reactivity, enabling it to participate in hydrogen bonding and other forms of non-covalent interactions, which are critical for its biological efficacy.

In the context of contemporary research, 3-(2-Hydroxyethyldithio)propionic acid has been investigated for its potential applications in addressing inflammatory and oxidative stress-related disorders. The compound’s ability to scavenge reactive oxygen species (ROS) and modulate inflammatory cytokine production has been demonstrated in preclinical studies. These findings align with the growing interest in developing small-molecule inhibitors that can target multiple pathways involved in chronic diseases. The structural features of 3-(2-Hydroxyethyldithio)propionic acid make it an attractive candidate for further development into therapeutic agents that can mitigate oxidative damage and reduce inflammation.

Moreover, the CAS No. 1076198-23-6 associated with this compound underscores its uniqueness and specificity within the chemical literature. This identifier ensures accurate referencing and facilitates efficient retrieval of relevant scientific data, which is essential for researchers engaged in drug discovery and development. The compound’s molecular structure, characterized by a propionic acid backbone with dithioether and hydroxyl substituents, provides a rich framework for synthetic modifications aimed at optimizing its pharmacological properties.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interaction profiles of 3-(2-Hydroxyethyldithio)propionic acid with various biological targets. These computational studies have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By leveraging these insights, researchers can design derivatives of 3-(2-Hydroxyethyldithio)propionic acid that exhibit enhanced selectivity and potency against specific disease-related targets.

The versatility of 3-(2-Hydroxyethyldithio)propionic acid also extends to its role as an intermediate in synthetic chemistry. Its unique functional groups allow for facile derivatization into more complex molecules, making it a valuable building block for medicinal chemists. The ability to modify both the dithioether and hydroxyl moieties provides chemists with ample opportunities to fine-tune the physicochemical properties of derived compounds, including solubility, bioavailability, and metabolic stability.

In conclusion, 3-(2-Hydroxyethyldithio)propionic acid (CAS No. 1076198-23-6) represents a compelling area of investigation within chemical biology. Its structural features offer multiple avenues for therapeutic intervention, particularly in modulating inflammatory and oxidative stress pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics aimed at addressing complex diseases.